Cas no 57564-94-0 (4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine)

4-Chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a chloro-substituted pyrrolopyrimidine core with a methylsulfanyl functional group at the 2-position. This structure serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. The chloro group at the 4-position enhances reactivity for nucleophilic substitution, enabling further derivatization, while the methylsulfanyl moiety contributes to electronic modulation and binding interactions. Its rigid fused-ring system offers stability and selectivity in target engagement. This compound is valuable for researchers developing novel therapeutics or exploring structure-activity relationships in drug discovery.
4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine structure
57564-94-0 structure
Product Name:4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine
CAS No:57564-94-0
MF:C7H6ClN3S
MW:199.660638332367
MDL:MFCD09025769
CID:367526
PubChem ID:5324414
Update Time:2025-10-16

4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-(methylthio)-7H-pyrrolo[2,3-d]pyrimidine
    • 5-chloro-3-methylsulfanyl-2,4,9-triazabicyclo[4.3.0]nona-2,4,7,10-tetraene
    • 7H-Pyrrolo[2,3-d]pyrimidine,4-chloro-2-(methylthio)-
    • 4-chloro-2-methylsulfanyl-7H-pyrrolo[2,3-d]pyrimidine
    • 4-Chloro-2-methylthiopyrrolo[2,3-d]pyrimidine
    • NSC 70903
    • 4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine
    • 4-chloro-2-methylthiopyrrolo[2,3-d] -pyrimidine
    • 57564-94-0
    • SCHEMBL2564796
    • 4-chloro-2-methylmercapto-7H-pyrrolo[2,3-d]pyrimidine
    • NSC70903
    • CS-W019391
    • AKOS028109008
    • DTXSID90415907
    • 4-Chloro-2-(methylthio)-7H-pyrrolo[2,3-d]pyrimidine, AldrichCPR
    • SY103878
    • BP-20050
    • MFCD09025769
    • WEGGBXZHIWVHOI-UHFFFAOYSA-N
    • J-514905
    • AKOS006291556
    • DS-10844
    • 7H-pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(methylthio)-
    • 4-chloro-2-methylthiopyrrolo[2,3-d]-pyrimidine
    • FT-0645662
    • 1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(methylthio)-
    • 4-Chloro-2-(methylthio)-7H-pyrrolo[2 pound not3-d]pyrimidine
    • PB29575
    • InChI=1/C7H6ClN3S/c1-12-7-10-5(8)4-2-3-9-6(4)11-7/h2-3H,1H3,(H,9,10,11
    • AMY15711
    • NSC-70903
    • SC1201
    • DB-028077
    • MDL: MFCD09025769
    • Inchi: 1S/C7H6ClN3S/c1-12-7-10-5(8)4-2-3-9-6(4)11-7/h2-3H,1H3,(H,9,10,11)
    • InChI Key: WEGGBXZHIWVHOI-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CNC2=NC(=N1)SC

Computed Properties

  • Exact Mass: 198.99700
  • Monoisotopic Mass: 198.997096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.9
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: Solid
  • Density: 1.59
  • Melting Point: No data available
  • Boiling Point: 433.4°Cat760mmHg
  • Flash Point: 215.9°C
  • Refractive Index: 1.711
  • PSA: 66.87000
  • LogP: 2.33320
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:2811
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • HazardClass:6.1
  • PackingGroup:
  • Storage Condition:2-8 °C

4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

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4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine Production Method

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